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Compound of Interest

Compound Name: Propargyl-PEG14-Boc

Cat. No.: B610218

Propargyl-PEG14-Boc: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Propargyl-PEG14-Boc, a bifunctional molecule
commonly utilized in bioconjugation and drug development, particularly as a PEG-based
PROTAC linker. The molecule incorporates a propargyl group for click chemistry applications, a
polyethylene glycol (PEG) spacer to enhance solubility and pharmacokinetic properties, and a
tert-butyloxycarbonyl (Boc) protecting group.

Molecular Data

The fundamental quantitative properties of Propargyl-PEG14-Boc are summarized in the table
below. This data is essential for experimental design, including reaction stoichiometry and
analytical characterization.

Property Value Source(s)
Molecular Formula C36He6s016 [1112][3]
Molecular Weight 756.92 g/mol [1112]
Exact Mass 756.4500 u [1]
) C: 57.13%; H: 9.06%:; O:
Elemental Analysis [1]
33.82%
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Note: The molecular weight may also be cited as 756.9 g/mol [3].

Structural and Functional Information

Propargyl-PEG14-Boc, also known as Propargyl-PEG14-t-Butyl Ester, is a chemical
compound that features a terminal alkyne group (propargyl) and a tert-butyl protected carboxyl
group[1][3]. The propargyl group enables covalent linkage to azide-modified molecules via a
copper-catalyzed azide-alkyne cycloaddition (CUAAC), a highly efficient and specific click
chemistry reaction[3]. The hydrophilic PEG14 spacer enhances the solubility of the molecule in
aqueous media, a valuable attribute for biological applications[3]. The Boc protecting group can
be removed under acidic conditions to reveal a carboxylic acid, enabling further conjugation
strategies[3].

This document focuses on the core molecular data for Propargyl-PEG14-Boc. Detailed
experimental protocols and signaling pathway diagrams are beyond the scope of this technical
summary and would be specific to the application in which this molecule is employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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